![molecular formula C16H13N3O2S B2580605 N-(4-(6-methoxypyridazin-3-yl)phenyl)thiophene-2-carboxamide CAS No. 899954-43-9](/img/structure/B2580605.png)
N-(4-(6-methoxypyridazin-3-yl)phenyl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(4-(6-methoxypyridazin-3-yl)phenyl)thiophene-2-carboxamide” is a synthetic organic compound. It is related to Rivaroxaban, a first-in-class orally active direct factor Xa inhibitor .
Synthesis Analysis
The synthesis of similar compounds often involves condensation reactions and the use of various substrates . A four-step protocol starting from thiophene with an overall yield of around 22% has been reported . The process involves synthesis of 4-(4-aminophenyl)-3-morpholinone using nitro aniline, condensation of 4-{4-[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]phenyl}morpholin-3-one hydrochloride with alternate synthon 4-nitrophenyl 5-chlorothiophene-2-carboxylate .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using techniques such as 1H-NMR and 13C-NMR . The compound has been described as a yellow solid with a melting point of 163 °C–166 °C .
Physical And Chemical Properties Analysis
“this compound” is a yellow solid with a melting point of 163 °C–166 °C . Its 1H-NMR and 13C-NMR spectra have been reported .
Scientific Research Applications
Met Kinase Inhibition
- The compound has been identified as a potent and selective inhibitor of the Met kinase superfamily, crucial in cancer research. This class of compounds demonstrates significant in vivo efficacy and favorable pharmacokinetic profiles, making them candidates for clinical trials in cancer treatment (Schroeder et al., 2009).
Serotonin Receptor Antagonism
- Derivatives of this compound have shown high affinity and selectivity as 5-HT1A receptor antagonists. This is particularly relevant in neuropsychiatric disorder research, where these compounds can be used for in vivo quantification of 5-HT1A receptors (García et al., 2014).
Anti-Inflammatory and Analgesic Agents
- Novel derivatives have been synthesized for use as anti-inflammatory and analgesic agents. These compounds have been tested for their inhibitory activity against cyclooxygenase-1/2 (COX-1/COX-2), with some showing high activity in this regard (Abu‐Hashem et al., 2020).
Antimicrobial Study
- Certain derivatives of this compound have been studied for their antimicrobial properties. These studies are important in the development of new antibiotics and treatments for microbial infections (Patel et al., 2010).
Potential PET Radioligands
- Research into this compound includes its use as a PET radioligand, which is significant in brain imaging and the study of neurological disorders (Choi et al., 2015).
Acetylcholinesterase Inhibition
- Thiophene derivatives of this compound have been explored as acetylcholinesterase inhibitors, which is a promising area in Alzheimer's disease research (Ismail et al., 2012).
properties
IUPAC Name |
N-[4-(6-methoxypyridazin-3-yl)phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2S/c1-21-15-9-8-13(18-19-15)11-4-6-12(7-5-11)17-16(20)14-3-2-10-22-14/h2-10H,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFHPSMWKUVBZDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C=C1)C2=CC=C(C=C2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.